C.I.Leuco Sulphur Blue 19

• CAS No.: 103469-00-7
• Molecular Formula: C12H13NO2

Description

C.I. Leuco Sulphur Blue 19 (CAS: 103469-00-7) is a sulfur-based vat dye primarily used in textile industries for dyeing cellulose fibers like cotton and viscose. Its leuco form (reduced state) is soluble in alkaline solutions, enabling even penetration into fabrics, which is later oxidized to fix the color. The dye is synthesized via sulfonation of 2,4-dinitro-4'-hydroxydiphenylamine intermediates, followed by controlled oxidation to achieve the desired blue hue . Key properties include moderate acid resistance (ISO rating 4), good lightfastness (ISO 5-6), and stability during washing (ISO 4-5) .

Comparison with Similar Compounds

Comparison with Similar Sulfur Dyes

Key Observations :

• Structural Similarities : Blue 19 and Blue 11 share identical aromatic amine backbones but differ in oxidation levels, affecting color intensity and hue .
• Synthetic Variations: Black 1 and Brown 5 use nitro-phenol intermediates, requiring harsher reaction conditions (e.g., prolonged heating) compared to Blue 19 .

Performance and Application Comparisons

Property	C.I. Leuco Sulphur Blue 19	C.I. Leuco Sulphur Blue 11	C.I. Leuco Sulphur Black 1	C.I. Leuco Sulphur Brown 5
Color Fastness (ISO)
Lightfastness	5-6	5	6-7	4
Washfastness	4-5	4	4-5	3
Acid Resistance	4	4	4	3
Alkali Resistance	4-5	4	5	4
Primary Applications	Cotton, viscose	Denim, heavy fabrics	Wool blends, leather	Low-cost textiles

Key Findings :

• Lightfastness : Black 1 outperforms Blue 19 (6-7 vs. 5-6) due to stabilized sulfur bonds in its structure .
• Washfastness : Blue 19 and Black 1 show superior wash resistance (4-5) compared to Brown 5 (3), which degrades under mechanical stress .
• Economic Use: Brown 5 is prioritized for low-cost applications, while Blue 19 and Black 1 are used in premium fabrics requiring durability .

Industrial Relevance

• Blue 19 vs. Blue 11 : Blue 19’s controlled oxidation yields a brighter blue, making it preferable for vibrant textiles, whereas Blue 11’s reddish tones suit muted designs .
• Black 1 : Superior alkali resistance (ISO 5) enables use in wool-leather blends, a niche where Blue 19 is less effective .
• Environmental Impact : All sulfur dyes require Na sulfide reduction, posing wastewater treatment challenges, but Blue 19’s moderate solubility reduces effluent toxicity compared to Brown 5 .

Research and Development Trends

Recent studies focus on improving sulfur dye eco-efficiency:

• Oxidation Alternatives : Replacing air oxidation with enzymatic methods to reduce energy use in Blue 19 synthesis .
• Hybrid Dyes : Combining Blue 19 with reactive dyes for enhanced color depth on polyester-cotton blends .

Q & A

Q. What are the standard analytical techniques for confirming the molecular structure of C.I. Leuco Sulphur Blue 19, and how do they address common characterization challenges?

• Methodological Answer : Structural confirmation requires a multi-technique approach:

• Nuclear Magnetic Resonance (NMR) : Identifies functional groups and spatial arrangement via proton/carbon environments .
• Fourier-Transform Infrared Spectroscopy (FTIR) : Validates sulfonate and amino groups via characteristic absorption bands .
• Mass Spectrometry (MS) : Confirms molecular weight and fragmentation patterns, critical for distinguishing leuco forms from oxidized derivatives .
• Elemental Analysis : Quantifies C, H, N, and S content to verify purity (>95% recommended for reproducibility) .
  Challenges: Impurities from incomplete synthesis or side reactions necessitate rigorous purification (e.g., recrystallization or column chromatography) before analysis .

Q. How can researchers optimize the synthesis of C.I. Leuco Sulphur Blue 19 to improve yield while minimizing byproduct formation?

• Methodological Answer :

• Design of Experiments (DOE) : Systematically vary parameters (temperature: 60–80°C; pH: 8–10; catalyst concentration: 0.5–2 mol%) to identify optimal conditions .
• Response Surface Methodology (RSM) : Models interactions between variables to predict yield maxima and byproduct minima .
• In Situ Monitoring : Use UV-Vis spectroscopy to track reaction progress and terminate at peak leuco form concentration .
  Key Reference: Ensure all synthetic protocols include detailed stoichiometry, solvent systems, and purification steps for replication .

Q. What methodologies are recommended for assessing the stability of C.I. Leuco Sulphur Blue 19 under standard storage and application conditions?

• Methodological Answer :

• Accelerated Aging Studies : Expose samples to elevated temperatures (40–60°C) and humidity (75% RH) for 4–8 weeks, monitoring degradation via HPLC .
• Lightfastness Testing : Use xenon-arc lamps to simulate UV exposure, measuring color retention with spectrophotometry (ΔE < 2.0 indicates acceptable stability) .
• pH-Dependent Stability : Evaluate leuco-to-oxidized form conversion across pH 3–11 using cyclic voltammetry .

Advanced Research Questions

Q. What spectroscopic methods are most effective in tracking the reduction-oxidation (redox) behavior of C.I. Leuco Sulphur Blue 19 under varying environmental conditions?

• Methodological Answer :

• Cyclic Voltammetry (CV) : Quantifies redox potentials and electron transfer kinetics in aqueous/organic electrolytes .
• In Situ UV-Vis-NIR Spectroscopy : Correlates absorption shifts (e.g., λ_max 600–650 nm for oxidized forms) with redox states .
• Electron Paramagnetic Resonance (EPR) : Detects free radicals generated during redox transitions, critical for mechanistic studies .
  Data Interpretation: Normalize results to reference electrodes (e.g., Ag/AgCl) and account for electrolyte conductivity variations .

Q. How can researchers resolve contradictions in reported quantum yield values for C.I. Leuco Sulphur Blue 19 across different studies?

• Methodological Answer :

• Systematic Review : Compare experimental setups (light source intensity, solvent polarity, excitation wavelengths) to identify confounding variables .
• Control Experiments : Replicate studies using standardized actinometry (e.g., ferrioxalate) to calibrate light flux .
• Meta-Analysis : Apply statistical models (e.g., random-effects) to quantify heterogeneity and derive consensus values .
  Pitfalls: Ignoring solvent degassing (oxygen quenching) or temperature control may inflate variability .

Q. What steps are critical for ensuring the reproducibility of photostability tests on C.I. Leuco Sulphur Blue 19 in textile dyeing applications?

• Methodological Answer :

• Standardized Irradiation Protocols : Use ISO 105-B02 guidelines for xenon-arc exposure (42 W/m² at 420 nm) .
• Substrate Uniformity : Pre-treat fabrics (e.g., cotton, polyester) to remove sizing agents that alter dye adsorption .
• Quantitative Colorimetry : Measure ΔE (CIELAB) with a spectrocolorimeter, averaging triplicate readings per sample .
  Documentation: Report dye concentration, mordant type, and post-dyeing wash cycles to enable replication .

Methodological Frameworks for Research Design

• PICO Framework : Define Population (e.g., dye concentration), Intervention (e.g., redox conditions), Comparison (e.g., leuco vs. oxidized forms), and Outcome (e.g., stability metrics) .
• FINER Criteria : Ensure questions are Feasible (lab resources), Interesting (mechanistic novelty), Novel (unexplored redox pathways), Ethical (waste disposal compliance), and Relevant (textile industry applications) .